2-(4-methoxybenzyl)-1,3-dioxo-1,2,3,4-tetrahydro-4-isoquinolinecarbaldehyde O-(4-methylbenzyl)oxime

• IUPAC Name: 2-[(4-methoxyphenyl)methyl]-4-[(Z)-(4-methylphenyl)methoxyiminomethyl]-4H-isoquinoline-1,3-dione
• InChI: InChI=1S/C26H24N2O4/c1-18-7-9-20(10-8-18)17-32-27-15-24-22-5-3-4-6-23(22)25(29)28(26(24)30)16-19-11-13-21(31-2)14-12-19/h3-15,24H,16-17H2,1-2H3/b27-15-
• InChI Key: LCNDJLGADXGUPA-DICXZTSXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CON=CC2C3=CC=CC=C3C(=O)N(C2=O)CC4=CC=C(C=C4)OC
• Isomeric SMILES: CC1=CC=C(C=C1)CO/N=C\C2C3=CC=CC=C3C(=O)N(C2=O)CC4=CC=C(C=C4)OC
• Molecular Formula: C26H24N2O4
• Molecular Weight: 428.5 g/mol
• CAS No.: 303986-07-4

Description

2-(4-methoxybenzyl)-1,3-dioxo-1,2,3,4-tetrahydro-4-isoquinolinecarbaldehyde O-(4-methylbenzyl)oxime is a useful research compound. Its molecular formula is C26H24N2O4 and its molecular weight is 428.488. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity

One notable application of compounds related to 2-(4-methoxybenzyl)-1,3-dioxo-1,2,3,4-tetrahydro-4-isoquinolinecarbaldehyde O-(4-methylbenzyl)oxime is in catalysis. For instance, oxo-rhenium complexes containing heterocyclic ligands, such as isoquinoline derivatives, have demonstrated catalytic activity in reducing various aldehydes to primary alcohols, exhibiting good yields and chemoselectivity (Bernando et al., 2015).

Synthesis and Structural Studies

Compounds structurally similar to the specified chemical have been synthesized and studied for their physical and chemical properties. For example, mono- and dinuclear Ni(II) complexes constructed from quinazoline-type ligands, which share a similar structural motif, have been synthesized and characterized through various spectroscopic techniques. These studies provide insight into the geometric features and electrochemical properties of these complexes, contributing to a deeper understanding of their potential applications in fields like material science and coordination chemistry (Chai et al., 2017).

Medicinal Chemistry and Drug Development

While the specific compound does not have direct research associated with drug use and side effects, related compounds have been studied in the context of medicinal chemistry. For example, isoquinoline derivatives have been evaluated for their affinity for apamin-sensitive binding sites, which could be relevant in drug discovery processes related to neurological conditions (Graulich et al., 2006).